1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide

• IUPAC Name: 1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide
• InChI: InChI=1S/C15H18Cl2N2O2/c1-2-18-14(20)10-5-7-19(8-6-10)15(21)12-4-3-11(16)9-13(12)17/h3-4,9-10H,2,5-8H2,1H3,(H,18,20)
• InChI Key: LHRRVAJUMMZZNN-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1CCN(CC1)C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C15H18Cl2N2O2
• Molecular Weight: 329.2 g/mol

Description

1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide, also known as Etizolam, is a benzodiazepine analog that has gained popularity in the scientific research community due to its unique pharmacological properties. This compound is a thienodiazepine derivative, which means that it has a similar chemical structure to benzodiazepines, but with a different ring structure. Etizolam is known for its anxiolytic, anticonvulsant, and muscle relaxant properties.

Mechanism of Action

1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide acts on the central nervous system by binding to the benzodiazepine receptor site on the GABA-A receptor. This results in an increase in the activity of the inhibitory neurotransmitter GABA, leading to a decrease in neuronal excitability and anxiolytic effects.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, leading to a decrease in anxiety and muscle tension. It has also been found to have anticonvulsant properties, making it useful in the treatment of epilepsy. Additionally, this compound has been found to have sedative and hypnotic effects, making it useful in the treatment of insomnia.

Advantages and Limitations for Lab Experiments

1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide has several advantages as a research tool. It has a rapid onset of action and a short half-life, making it useful in studies that require precise timing. It is also relatively safe and well-tolerated, with few side effects. However, like all research compounds, it has limitations. It is not approved for human use and can be difficult to obtain in some countries. Additionally, there is limited data on its long-term effects and potential for abuse.

Future Directions

There are several future directions for research on 1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide. One area of interest is its potential use in the treatment of substance abuse disorders, particularly in the management of withdrawal symptoms. Another area of interest is its potential as a therapeutic agent in the treatment of Alzheimer's disease and other neurodegenerative disorders. Additionally, further research is needed to determine the long-term effects of this compound and its potential for abuse.
In conclusion, this compound, or this compound, is a benzodiazepine analog that has gained popularity in the scientific research community due to its unique pharmacological properties. Its anxiolytic, anticonvulsant, and muscle relaxant properties make it a valuable research tool for the study of neurological and psychiatric disorders. However, further research is needed to determine its long-term effects and potential for abuse.

Synthesis Methods

The synthesis of 1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide involves the reaction of 2,4-dichlorobenzoyl chloride with 2-aminoethylpiperidine in the presence of a base such as triethylamine. The resulting product is then treated with ethyl chloroformate to form the final compound, this compound.

Scientific Research Applications

1-(2,4-dichlorobenzoyl)-N-ethylpiperidine-4-carboxamide has been extensively studied in scientific research for its potential therapeutic applications. It has been found to be effective in the treatment of anxiety disorders, insomnia, and depression. It has also been used as an adjunct therapy in the treatment of epilepsy and other neurological disorders.